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Compound of Interest

Compound Name: 3-Methoxyoct-1-ene

Cat. No.: B15441813 Get Quote

Disclaimer: Extensive searches for "3-Methoxyoct-1-ene" in chemical literature and databases

have yielded no specific results for this compound. The information presented herein is based

on the general reactivity of enol ethers, the functional group present in the proposed molecule.

The protocols and data are representative examples derived from analogous compounds and

should be considered hypothetical for 3-Methoxyoct-1-ene.

Introduction
3-Methoxyoct-1-ene is an enol ether, a class of organic compounds characterized by an

alkoxy group attached to a carbon-carbon double bond. Enol ethers are valuable intermediates

in organic synthesis due to the electron-donating nature of the alkoxy group, which makes the

double bond electron-rich and highly reactive towards electrophiles. This heightened reactivity

allows for a variety of chemical transformations, making them useful building blocks for more

complex molecules.

This document outlines potential applications of 3-Methoxyoct-1-ene in organic synthesis,

including detailed protocols for key reactions such as hydrolysis to a ketone, halogenation, and

participation in cycloaddition reactions.

Key Applications and Reaction Mechanisms
The primary reactivity of 3-Methoxyoct-1-ene is centered around the nucleophilic character of

the double bond. Key transformations include:
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Hydrolysis: Acid-catalyzed hydrolysis of the enol ether functionality provides a

straightforward route to the corresponding ketone, 2-octanone.

Halogenation: The electron-rich double bond readily reacts with halogens to form

dihalogenated products.

Cycloaddition Reactions: As an electron-rich alkene, 3-Methoxyoct-1-ene is an excellent

dienophile in Diels-Alder reactions, particularly with electron-deficient dienes.

The general reaction pathways are illustrated below.
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General Reaction Pathways of 3-Methoxyoct-1-ene

Hydrolysis Halogenation Diels-Alder Cycloaddition

3-Methoxyoct-1-ene

2-Octanone

 H₃O⁺ 

3-Methoxyoct-1-ene

1,2-Dihalo-3-methoxyoctane

 X₂ (e.g., Br₂) 

3-Methoxyoct-1-ene + Diene

Cycloadduct

 Heat 
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Workflow for the Hydrolysis of 3-Methoxyoct-1-ene

Dissolve 3-Methoxyoct-1-ene in Acetone

Add 1 M HCl dropwise at 25°C

Stir for 2 hours

Neutralize with aq. NaHCO₃

Extract with Diethyl Ether

Dry organic layer (Na₂SO₄)

Concentrate in vacuo

Purify by distillation
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Workflow for the Bromination of 3-Methoxyoct-1-ene

Dissolve 3-Methoxyoct-1-ene in CH₂Cl₂

Cool to 0°C

Add Bromine in CH₂Cl₂ dropwise

Stir for 30 minutes at 0°C

Quench with aq. Na₂S₂O₃

Separate organic layer

Wash with water and brine

Dry (MgSO₄) and concentrate
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Workflow for the Diels-Alder Reaction

Combine 3-Methoxyoct-1-ene and Maleic Anhydride in Toluene

Heat to reflux (110°C)

Stir for 4 hours

Cool to room temperature

Filter the precipitated product

Wash with cold Toluene

Dry under vacuum
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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